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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the intrinsic radioactivity, or self-

activity, of lanthanum-cerium bromide scintillators, specifically focusing on Cerium-doped

Lanthanum Bromide (LaBr₃:Ce) and Cerium Bromide (CeBr₃). This document is intended to

serve as a comprehensive resource for researchers and professionals utilizing these high-

performance detectors in applications where low background and high sensitivity are critical.

Introduction to Lanthanum-Cerium Bromide
Scintillators
Lanthanum-cerium bromide scintillators have gained prominence in gamma-ray spectroscopy

due to their superior energy resolution, high light output, and fast decay times compared to

traditional scintillators like Sodium Iodide (NaI(Tl)).[1][2] However, a significant characteristic of

lanthanum-based scintillators is their inherent radioactivity, which contributes to the background

spectrum and can impact the sensitivity of measurements, particularly for low-level radiation

detection.[3][4]

This self-activity primarily originates from the naturally occurring radioactive isotope ¹³⁸La,

which constitutes approximately 0.09% of natural lanthanum.[5] Additionally, trace

contamination with actinides, most notably ²²⁷Ac and its decay products, can introduce both

alpha and gamma radiation to the background spectrum.[4][6] Cerium Bromide (CeBr₃) was

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1212527?utm_src=pdf-interest
https://www.benchchem.com/product/b1212527?utm_src=pdf-body
https://scitalks.tifr.res.in/event/8491/contributions/1948/attachments/2871/3226/09_GammaRaySpectroscopy_Group26_25Feb23.pdf
https://www.physics.rutgers.edu/~eandrei/389/gamma.pdf
https://www.researchgate.net/publication/288662650_Calculation_and_experiment_of_detective_efficiency_of_LaBr3Ce_scintillation_detector
https://www.caen.it/wp-content/uploads/2017/10/ED3163_gamma_spectroscopy_CAEN_edu_kit.pdf
https://www.osti.gov/etdeweb/biblio/6760570
https://www.caen.it/wp-content/uploads/2017/10/ED3163_gamma_spectroscopy_CAEN_edu_kit.pdf
http://jetp.ras.ru/cgi-bin/dn/e_010_04_0663.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


developed as an alternative with significantly lower intrinsic background, as it does not contain

lanthanum.[3]

This guide will detail the sources of this self-activity, present quantitative data on the radioactive

isotopes and their emissions, and provide detailed protocols for characterizing the intrinsic

background of these detectors.

Sources of Self-Activity
The intrinsic radioactivity of lanthanum-cerium bromide scintillators can be attributed to two

primary sources:

¹³⁸La Isotope: This long-lived radioactive isotope of lanthanum (half-life of 1.05 x 10¹¹ years)

decays via two modes: electron capture to an excited state of ¹³⁸Ba and beta decay to an

excited state of ¹³⁸Ce.[5] Both decay paths result in the emission of characteristic gamma

rays.

²²⁷Ac Contamination: Actinium-227 is chemically similar to lanthanum and can be present as

an impurity in the raw materials used for crystal growth.[7] ²²⁷Ac has a half-life of 21.77 years

and decays through a complex chain that includes multiple alpha and beta decays,

accompanied by the emission of a wide range of gamma rays.[6][8]

Quantitative Data on Self-Activity
The following tables summarize the key radioactive emissions contributing to the self-activity of

lanthanum-cerium bromide scintillators.

¹³⁸La Decay Data
Decay Mode

Branching
Ratio

Daughter
Isotope

Gamma-Ray
Energy (keV)

Emission
Probability

Electron Capture

(EC)
~66.4% ¹³⁸Ba 1435.8 ~66.4%

Beta Decay (β⁻) ~33.6% ¹³⁸Ce 788.7 ~33.6%

Data compiled from multiple sources.[5][7]
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²²⁷Ac Decay Chain Emissions (Selected)
The ²²⁷Ac decay chain is complex, with numerous alpha and gamma emissions. The following

table highlights some of the most prominent emissions observed in the background spectra of

contaminated LaBr₃:Ce crystals.

Isotope
Decay
Mode

Half-life
Alpha
Energy
(MeV)

Gamma
Energy
(keV)

Emission
Probability
(%)

²²⁷Ac
β⁻ (98.62%),

α (1.38%)
21.77 y

4.95 (from α

decay)

9.0, 11.5,

15.3, 27.4
Various

²²⁷Th α 18.72 d
6.04, 5.98,

5.76

50.1, 236.0,

256.2
Various

²²³Ra α 11.43 d
5.87, 5.72,

5.61

144.2, 154.2,

269.5, 323.9,

338.3

Various

²¹⁹Rn α 3.96 s
6.82, 6.55,

6.42
271.2, 401.8 Various

²¹⁵Po α 1.78 ms 7.39 - ~100

²¹¹Bi
α (99.72%),

β⁻ (0.28%)
2.14 min 6.62, 6.28 351.1 Various

²⁰⁷Tl β⁻ 4.77 min - 899.4 Various

Note: This is not an exhaustive list. Energies and intensities are subject to variations based on

measurement conditions and data sources.[6][8]

Typical Activity Concentrations
The specific activity of these isotopes can vary between different crystal growth methods and

manufacturers.
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Scintillator Isotope Typical Activity (Bq/cm³)

LaBr₃:Ce ¹³⁸La ~0.7 - 1.5

LaBr₃:Ce ²²⁷Ac Highly variable, up to ~0.02

CeBr₃ Intrinsic Background <0.005

These values are indicative and can vary.

Experimental Protocols for Self-Activity
Characterization
Characterizing the self-activity of lanthanum-cerium bromide scintillators is crucial for

understanding the detector's background and for performing accurate low-level measurements.

The following are detailed protocols for key experiments.

Gamma-Ray Spectroscopy for Intrinsic Background
Measurement
Objective: To measure the energy spectrum of the intrinsic radioactivity of the scintillator.

Methodology:

Detector Setup:

Place the LaBr₃:Ce or CeBr₃ detector in a low-background lead shield (typically 5-10 cm

thick) to minimize contributions from external environmental radiation. The inner layers of

the shield should be lined with materials of decreasing atomic number (e.g., tin and

copper) to absorb X-rays produced in the lead.

Couple the scintillator to a photomultiplier tube (PMT) or silicon photomultiplier (SiPM) and

connect the output to a multichannel analyzer (MCA).[9]

Ensure all electronic components are properly grounded to minimize electronic noise.

Energy and Efficiency Calibration:
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Before measuring the intrinsic background, perform an energy and efficiency calibration of

the detector system.[10][11]

Use a set of calibrated gamma-ray point sources with well-known energies and emission

probabilities (e.g., ¹³⁷Cs, ⁶⁰Co, ¹⁵²Eu).[3]

Place each calibration source at a fixed, reproducible distance from the detector.

Acquire a spectrum for each source for a sufficient time to obtain good statistics in the

photopeaks.

Fit the photopeaks to determine their centroid channel number and net area.

Create an energy calibration curve by plotting the known gamma-ray energies against the

corresponding channel numbers. A polynomial fit is often used to account for non-

linearities.[12]

Create an efficiency calibration curve by plotting the known source activities and emission

probabilities against the measured net peak areas, correcting for solid angle and

acquisition time.

Background Spectrum Acquisition:

Remove all external sources from the vicinity of the detector.

Acquire a background spectrum for an extended period (e.g., 24-48 hours or longer) to

obtain statistically significant data for the low-intensity peaks from the intrinsic activity.

Data Analysis:

Apply the energy calibration to convert the channel numbers of the background spectrum

to energy (in keV).

Identify the characteristic peaks corresponding to the decay of ¹³⁸La (788.7 keV and

1435.8 keV) and the various alpha and gamma emissions from the ²²⁷Ac decay chain.

Perform a background subtraction to isolate the net counts in each peak of interest.

Common methods include the trapezoidal method or more sophisticated algorithms like
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the Sensitive Nonlinear Iterative Peak (SNIP) clipping algorithm.[4][13]

Calculate the activity of the identified isotopes using the efficiency calibration curve and

the net peak areas.

Coincidence Spectroscopy for Enhanced Background
Characterization
Objective: To differentiate between different decay events and to improve the signal-to-noise

ratio for specific decay paths.

Methodology:

Detector Setup:

Place the LaBr₃:Ce or CeBr₃ detector (the primary detector) in a low-background shield.

Surround the primary detector with one or more secondary detectors, such as a high-

purity germanium (HPGe) detector or another scintillator.

Connect the outputs of all detectors to a coincidence spectroscopy setup, which typically

includes timing electronics (e.g., constant fraction discriminators, time-to-amplitude

converter) and a multi-parameter data acquisition system.

Coincidence Measurement:

Acquire data in coincidence mode. This means that an event is only recorded if signals are

detected in both the primary and a secondary detector within a very short time window

(nanoseconds).

For example, in the decay of ¹³⁸La via electron capture, the 1435.8 keV gamma ray is

emitted in coincidence with characteristic X-rays from the barium atom. A coincidence

measurement can help to isolate this decay path.

Similarly, for the ²²⁷Ac decay chain, many of the alpha and beta decays are followed by the

emission of gamma rays, allowing for alpha-gamma or beta-gamma coincidence

measurements.
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Data Analysis:

Analyze the multi-parameter data to generate coincidence energy spectra. For example, a

2D histogram can be created with the energy deposited in the primary detector on one

axis and the energy in the secondary detector on the other.

"Gating" on a specific energy peak in one detector's spectrum will produce a spectrum in

the other detector that only shows the coincident events. This is a powerful technique for

identifying and quantifying the contributions of different radioactive isotopes.

Visualizations
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Caption: Simplified decay scheme of the ¹³⁸La isotope.

Experimental Workflow for Self-Activity Measurement
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Caption: Workflow for intrinsic radioactivity measurement.

Conclusion
The self-activity of lanthanum-cerium bromide scintillators is a critical factor to consider in their

application, particularly in low-count-rate experiments. The primary contributions from ¹³⁸La and

potential ²²⁷Ac contamination can be effectively characterized through careful gamma-ray

spectroscopy and coincidence measurements. While LaBr₃:Ce offers excellent performance, its

intrinsic background may be a limiting factor in some applications. In such cases, CeBr₃

provides a viable alternative with significantly lower self-activity. A thorough understanding and

characterization of the intrinsic background, as outlined in this guide, are essential for

researchers to fully leverage the capabilities of these advanced scintillation detectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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